4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide

• IUPAC Name: 4-ethyl-N-(2-piperidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H24N2O/c1-2-14-6-8-15(9-7-14)16(19)17-10-13-18-11-4-3-5-12-18/h6-9H,2-5,10-13H2,1H3,(H,17,19)
• InChI Key: ZVNLFRSMGKIAKW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NCCN2CCCCC2
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide is a synthetic compound that is commonly used in scientific research. It is also known as SKF-82958 and is a selective dopamine D1 receptor agonist. This compound is widely used in neuroscience research to study the biochemical and physiological effects of dopamine on the brain.

Mechanism of Action

The mechanism of action of 4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide involves its selective activation of dopamine D1 receptors. This results in an increase in intracellular cAMP levels, which leads to the activation of downstream signaling pathways. The activation of these pathways leads to changes in gene expression and protein synthesis, which ultimately result in the observed physiological and behavioral effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide are primarily mediated by its activation of dopamine D1 receptors. This results in an increase in cAMP levels, which leads to the activation of downstream signaling pathways. These pathways are involved in the regulation of neuronal excitability, synaptic plasticity, and gene expression. The physiological effects of this compound include increased locomotor activity, improved cognitive performance, and enhanced learning and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide in lab experiments include its high selectivity for dopamine D1 receptors, its well-characterized mechanism of action, and its ability to produce robust and reproducible effects. However, there are also some limitations to using this compound. For example, it has a relatively short half-life, which can make it difficult to maintain a stable concentration in vivo. In addition, its effects can be influenced by factors such as age, sex, and genetic background.

Future Directions

There are several future directions for research on 4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide. One area of interest is the development of more selective and potent dopamine D1 receptor agonists. Another area of interest is the investigation of the role of dopamine D1 receptors in neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction. Finally, there is a need for further research on the biochemical and physiological effects of this compound, particularly with regard to its effects on synaptic plasticity and gene expression.

Synthesis Methods

The synthesis of 4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide involves the reaction of 4-ethylbenzoyl chloride with 2-(1-piperidinyl)ethanamine in the presence of a base such as triethylamine. The reaction takes place in anhydrous conditions and the product is purified using column chromatography. The yield of the product is typically around 70-80%.

Scientific Research Applications

4-ethyl-N-[2-(1-piperidinyl)ethyl]benzamide is widely used in neuroscience research to study the role of dopamine in the brain. It is used to investigate the effects of dopamine on behavior, cognition, and movement. This compound is also used to study the mechanisms underlying addiction, depression, and schizophrenia. In addition, it is used to study the effects of drugs that target the dopamine system.